Cas no 20406-82-0 (2,3-O-isopropylidene 5-hydroxyuridine)
20406-82-0 structure
Product Name:2,3-O-isopropylidene 5-hydroxyuridine
CAS No:20406-82-0
MF:C12H16N2O7
MW:300.264643669128
CID:2192028
PubChem ID:13845775
Update Time:2025-04-21
2,3-O-isopropylidene 5-hydroxyuridine Chemical and Physical Properties
Names and Identifiers
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- 2,3-O-isopropylidene 5-hydroxyuridine
- 2',3'-O-Isopropylidene 5-hydroxyuridine
- 1-[(3Ar,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-yl]-5-hydroxypyrimidine-2,4-dione
- 20406-82-0
- 5-hydroxy-1-((3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)pyrimidine-2,4(1H,3H)-dione
- 1-[(3aR,4R,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyl-tetrahydro-2H-furo[3,4-d][1,3]dioxol-4-yl]-5-hydroxy-1,2,3,4-tetrahydropyrimidine-2,4-dione
-
- Inchi: 1S/C12H16N2O7/c1-12(2)20-7-6(4-15)19-10(8(7)21-12)14-3-5(16)9(17)13-11(14)18/h3,6-8,10,15-16H,4H2,1-2H3,(H,13,17,18)/t6-,7-,8-,10-/m1/s1
- InChI Key: PFQQRJQXCGDITH-FDDDBJFASA-N
- SMILES: O1C(C)(C)O[C@@H]2[C@@H](CO)O[C@H]([C@H]12)N1C(NC(C(=C1)O)=O)=O
Computed Properties
- Exact Mass: 300.09575085Da
- Monoisotopic Mass: 300.09575085Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 518
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 118Ų
Experimental Properties
- Density: 1.489±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.33 g/l) (25 º C),
2,3-O-isopropylidene 5-hydroxyuridine Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
20406-82-0 (2,3-O-isopropylidene 5-hydroxyuridine) Related Products
- 362-43-6(2',3'-O-Isopropylideneuridine)
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- 69321-95-5(5-hydroxy-1-pentofuranosylpyrimidine-2,4(1H,3H)-dione)
- 143429-00-9(Uridine, 5-methoxy-2'-O-(tetrahydro-4-methoxy-2H-pyran-4-yl)-)
- 29765-28-4(Uridine, 2',3'-O-ethylidene-)
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- 35542-01-9(5-Methoxyuridine)
- 154665-00-6(Uridine, 2',3'-O-(1-methylethylidene)-5'-O-(tetrahydro-2H-pyran-2-yl)- (9CI))
- 32471-59-3(Uridine, 3-methyl-2',3'-O-(1-methylethylidene)-)
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